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These application notes provide a detailed standard operating procedure for the curing of
Diglycidyl ether of bisphenol A (DGEBA) resin using a mixed amine hardener system
composed of benzenedimethanamine and diethylamine. This combination of an aromatic
diamine (benzenedimethanamine) and an aliphatic secondary amine (diethylamine) allows for
the tailoring of the resin's mechanical and thermal properties. Aromatic amines typically impart
high thermal and chemical resistance, while aliphatic amines can offer faster curing at lower

temperatures and increased flexibility.[1][2]

Safety Precautions and Handling

Warning: The chemicals involved in this procedure are hazardous. Always work in a well-
ventilated area, preferably a fume hood, and wear appropriate personal protective equipment
(PPE).

o Personal Protective Equipment (PPE):
o Nitrile or neoprene gloves|3]

o Safety goggles with side shields or a face shield[3][4]
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o Lab coat

o Closed-toe shoes

e Chemical Hazards:

o DGEBA Resin: Can cause skin and eye irritation, and may cause an allergic skin reaction.
[5][6] Prolonged or repeated contact may cause dermatitis.

o Benzenedimethanamine: Corrosive and can cause severe skin burns and eye damage.[7]
[8][9] It is harmful if swallowed or inhaled.

o Diethylamine: Highly flammable liquid and vapor. It is toxic if swallowed or in contact with
skin, and causes severe skin burns and eye damage.[3][10][11][12] May cause respiratory
irritation.

e Handling:

o

Avoid inhalation of vapors and contact with skin and eyes.[3]

[¢]

Keep containers tightly closed when not in use.[12]

[¢]

Store in a cool, dry, well-ventilated area away from sources of ignition.[12]

o

Handle benzenedimethanamine and diethylamine with extreme care, avoiding any direct
contact.

o First Aid:

o Skin Contact: Immediately remove contaminated clothing and rinse the affected area with
plenty of soap and water for at least 15 minutes.[4][13] Seek immediate medical attention
in case of burns or persistent irritation.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.[4][13] Seek immediate medical attention.

o Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention if symptoms persist.
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o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[4][13]

Materials and Equipment

e Materials:

o Diglycidyl ether of bisphenol A (DGEBA) resin

[¢]

Benzenedimethanamine (reagent grade)

o

Diethylamine (reagent grade)

o

Acetone (for cleaning)

[¢]

Mold release agent
e Equipment:
o Fume hood
o Top-loading balance (accurate to 0.01 g)
o Glass beakers or disposable plastic cups
o Stirring rods or a mechanical stirrer
o Vacuum desiccator or vacuum oven for degassing
o Curing oven with temperature control
o Molds (e.g., silicone or PTFE)

Experimental Protocols
Stoichiometric Calculations

The properties of the cured epoxy resin are highly dependent on the stoichiometric ratio of the
epoxy groups to the active amine hydrogen atoms. The amine hydrogen equivalent weight
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(AHEW) of the hardener blend must be calculated to determine the correct mixing ratio.
Amine Hydrogen Equivalent Weight (AHEW) Calculation:
e Benzenedimethanamine (m-Xylylenediamine isomer, MXDA):
o Molecular Weight: 136.19 g/mol
o Number of active hydrogens: 4 (two from each primary amine group)
o AHEW of MXDA = 136.19 /4 = 34.05 g/eq
e Diethylamine (DEA):
o Molecular Weight: 73.14 g/mol
o Number of active hydrogens: 1 (from the secondary amine group)
o AHEW of DEA=73.14 /1 =73.14 gleq
Parts per Hundred Resin (phr) Calculation:
The required amount of hardener for 100 grams of resin is calculated as follows:
phr = (AHEW / EEW) * 100

Where EEW is the epoxy equivalent weight of the DGEBA resin (typically 172-176 g/eq, check
the manufacturer's specifications).[5]

For a mixed amine system, the phr for each amine is calculated based on its weight percentage
in the hardener blend.

Curing Procedure

e Preparation:

o Clean all glassware and equipment with acetone and dry them thoroughly.
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o Apply a mold release agent to the molds and allow it to dry according to the
manufacturer's instructions.

o Preheat the curing oven to the desired temperature.
e Mixing:

o Weigh the desired amount of DGEBA resin into a mixing vessel. If the resin is viscous, it
can be gently warmed to 40-50°C to reduce its viscosity.

o In a separate container, weigh the calculated amounts of benzenedimethanamine and
diethylamine.

o Slowly add the amine hardener mixture to the DGEBA resin while stirring continuously.

o Mix thoroughly for 3-5 minutes, ensuring a homogeneous mixture. Scrape the sides and
bottom of the mixing vessel to ensure all components are well incorporated.

e Degassing:
o Place the mixture in a vacuum desiccator or vacuum oven at room temperature.

o Apply a vacuum to remove any entrapped air bubbles from the mixture. This step is crucial
to avoid voids in the final cured product.

o Degas until the bubbling subsides.
e Casting:

o Carefully pour the degassed mixture into the prepared molds, avoiding the introduction of
new air bubbles.

e Curing:

o Atypical two-stage curing schedule for a mixed aromatic/aliphatic amine system is
recommended to achieve optimal cross-linking.
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o Stage 1 (Initial Cure): Place the molds in a preheated oven at a lower temperature (e.g.,
80°C) for a specified time (e.g., 2 hours). This allows for the initial reaction of the more
reactive aliphatic amine.

o Stage 2 (Post-Cure): Increase the oven temperature to a higher value (e.g., 120-150°C)
for an extended period (e.g., 2-3 hours) to ensure the complete reaction of the less
reactive aromatic amine and achieve full cure.[14]

e Cooling:

o After the post-cure stage, turn off the oven and allow the samples to cool down slowly to
room temperature inside the oven to prevent thermal shock and internal stresses.

e Demolding:
o Once cooled, carefully remove the cured resin samples from the molds.

Data Presentation

The following tables provide representative data for DGEBA resins cured with aromatic and
aliphatic amines. The exact properties of the DGEBA/Benzenedimethanamine-Diethylamine
system will depend on the specific mixing ratio and curing schedule.

DGEBA Cured with DGEBA Cured with
Property Aromatic Amine (e.g., m- Aliphatic Amine (e.g.,
PDA) TETA)
Tensile Strength (MPa) 60 - 80 50-70
Tensile Modulus (GPa) 25-35 20-3.0
Elongation at Break (%) 3-5 5-10
Glass Transition (Tg, °C) 140 - 180 90-120

Note: These are typical values and can vary based on the specific curing agent, stoichiometry,
and cure cycle.[1]
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Caption: Experimental workflow for curing DGEBA resin.
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Caption: Simplified curing reaction of DGEBA with mixed amines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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